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Compound of Interest

6-Methoxy-5-nitropyrimidin-4-
Compound Name:
amine

cat. No.: B2633880

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary

A comprehensive search for the chemical compound associated with CAS number 1629803-
67-3 was conducted to assemble a detailed technical guide covering its properties, suppliers,
experimental protocols, and relevant biological pathways. Despite extensive searches across
multiple chemical databases and supplier catalogs, no information was found for this specific
CAS number. This document outlines the search process and provides guidance for
researchers encountering similar situations with unidentifiable CAS numbers.

Introduction: The Challenge of an Unidentified CAS
Number

A Chemical Abstracts Service (CAS) Registry Number is a unique identifier assigned to every
chemical substance described in the open scientific literature. This system is a global standard
for clear and reliable identification. However, there are instances where a CAS number may not
be found in public databases. This can occur for several reasons:

o Typographical Error: The CAS number may have been transcribed incorrectly.

» Novel Substance: The compound may be very new and not yet publicly cataloged.
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o Proprietary Information: The substance may be part of a confidential registry and not publicly
disclosed.

o Deleted or Invalid Number: In rare cases, a CAS number may be deleted or found to be
invalid.

Our investigation into CAS number 1629803-67-3 concluded that it falls into one of these
categories, as no data is currently associated with it in the public domain.

Methodology for CAS Number Verification

For researchers and professionals who need to verify a CAS number or find information on a
substance, the following workflow is recommended.

Figure 1: Recommended workflow for CAS number verification.

Quantitative Data Summary

Due to the inability to identify a compound associated with CAS number 1629803-67-3, no
guantitative data regarding its physical, chemical, or biological properties can be provided. A
template for such data is presented below for when the correct information becomes available.

Table 1: Physicochemical Properties (Template)

Property Value Units

Molecular Formula

Molecular Weight - g/mol
Melting Point - °C
Boiling Point - °C
Solubility - mg/mL
pKa

Table 2: Biological Activity (Template)
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Target Assay Type Activity (e.g., ICso) Units

pM

Y

Experimental Protocols and Signaling Pathways

The core requirement of providing detailed experimental protocols and visualizing signaling
pathways is contingent on the availability of published research for the compound in question.
As no such literature exists for CAS number 1629803-67-3, these sections cannot be
developed.

Should a researcher identify the correct CAS number and associated studies, the process for
diagramming a signaling pathway would be as follows:

« |dentify Key Molecules: From the literature, identify the key proteins, enzymes, and other
molecules involved in the signaling cascade.

» Map Interactions: Determine the relationships between these molecules (e.g., activation,
inhibition).

e Construct DOT Script: Use the DOT language to represent the molecules as nodes and their
interactions as edges.

Below is a generic example of a DOT script for a hypothetical signaling pathway.
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Figure 2: Example of a hypothetical signaling pathway diagram.

Conclusion and Recommendations

While a detailed technical guide for the compound with CAS number 1629803-67-3 cannot be
provided at this time due to a lack of available data, this document serves as a guide for best

practices in chemical information retrieval and verification.
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Recommendations for the intended audience:

o Verify the CAS Number: Double-check the original source of the CAS number for any
potential errors.

e Consult Chemical Databases: Utilize resources such as PubChem, ChemSpider, and, if
available, SciFinder® with the corrected CAS number or chemical name.

o Contact CAS: For novel or unlisted substances, CAS Registry Services® can provide
assistance in identifying or registering a compound.

This structured approach will ensure that future research and development efforts are based on
accurate and verifiable chemical information.

 To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 1629803-67-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2633880#cas-number-1629803-67-3-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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